molecular formula C16H14F2O B8611083 3,5-Difluoro-4'-propyl[1,1'-biphenyl]-4-carbaldehyde CAS No. 400052-94-0

3,5-Difluoro-4'-propyl[1,1'-biphenyl]-4-carbaldehyde

Cat. No.: B8611083
CAS No.: 400052-94-0
M. Wt: 260.28 g/mol
InChI Key: UFRDNAQOMSKPMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Difluoro-4'-propyl[1,1'-biphenyl]-4-carbaldehyde is a useful research compound. Its molecular formula is C16H14F2O and its molecular weight is 260.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

400052-94-0

Molecular Formula

C16H14F2O

Molecular Weight

260.28 g/mol

IUPAC Name

2,6-difluoro-4-(4-propylphenyl)benzaldehyde

InChI

InChI=1S/C16H14F2O/c1-2-3-11-4-6-12(7-5-11)13-8-15(17)14(10-19)16(18)9-13/h4-10H,2-3H2,1H3

InChI Key

UFRDNAQOMSKPMZ-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC=C(C=C1)C2=CC(=C(C(=C2)F)C=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1-L three-neck flask equipped with a stirrer, a thermometer and a dropping funnel, a THF solution (300 ml) of 23.2 g (100 mmol) of 3,5-difluoro-4′-propylbiphenyl was cooled down to −70° C. under nitrogen atmosphere, and 69 ml (110 mmol) of n-butyllithium (1.6M hexane solution) was added dropwise thereto. The solution was stirred at 70° C. for one hour, and then a THF solution (10 ml) of 9.3 ml (120 mmol) of DMF was added dropwise and further stirred for one hour. The reaction mixture was poured into 200 ml of 1N hydrochloric acid and extracted with 200 ml of heptane. The heptane layer was washed in turn with 200 ml of water, 200 ml of a saturated aqueous sodium hydrogencarbonate solution and 200 ml of water, and then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, and then the concentrated residue was purified by means of a silica gel column chromatography (developing solvent: heptane/toluene={fraction (4/6)}) to obtain 26.0 g (100 mmol, yield: 100%) of 3,5-difluoro-4-formyl-4′-propylbiphenyl as colorless oily substance.
Quantity
69 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Name
Quantity
9.3 mL
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
23.2 g
Type
reactant
Reaction Step Four
Name
Quantity
300 mL
Type
solvent
Reaction Step Four

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